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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzonitrile

Cat. No.: B1279174 Get Quote

For Immediate Reference: In case of spills or exposure, consult the Safety Data Sheet (SDS)

and contact your institution's Environmental Health and Safety (EHS) department. The primary

disposal method for 2-Amino-4-nitrobenzonitrile is incineration by a licensed professional

waste disposal service.

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-4-nitrobenzonitrile, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Amino-4-nitrobenzonitrile and

its isomers is presented below. Note that comprehensive data for this specific compound is

limited, and data for related isomers are provided for guidance.
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Property Value Source/Notes

Molecular Formula C₇H₅N₃O₂ [1]

Molecular Weight 163.13 g/mol [2]

Physical Form Solid, powder [1]

Melting Point 159 - 163 °C
Data for isomer 4-Amino-3-

nitrobenzonitrile.[3]

Boiling Point Data not available

Density Data not available

Solubility

Sparingly soluble in water.

Soluble in polar aprotic

solvents like DMSO and DMF,

and polar protic solvents like

ethanol and methanol.

Based on structurally related

compounds.[4]

Occupational Exposure Limits Data not available [2]

Step-by-Step Disposal Procedures
The recommended and safest method for the disposal of 2-Amino-4-nitrobenzonitrile is

through a licensed professional waste disposal service for chemical incineration.[2] Due to its

chemical nature as both a nitrile and an aromatic nitro compound, in-lab treatment is not

advised.

Waste Collection and Storage
Containerization:

Collect waste 2-Amino-4-nitrobenzonitrile, including contaminated materials (e.g.,

gloves, weighing paper), in a designated, compatible, and properly sealed hazardous

waste container.

Ensure the container is made of a material that will not react with the chemical.
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Do not mix with incompatible waste streams such as strong acids, bases, or oxidizing

agents.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Amino-4-nitrobenzonitrile".

Include the date of accumulation and any other information required by your institution's

EHS department.

Storage:

Store the sealed waste container in a designated satellite accumulation area.

The storage area should be well-ventilated, away from heat or ignition sources, and

separate from incompatible chemicals.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste stream.
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In the Laboratory
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Licensed Disposal Facility

Waste Generation
(Unused chemical, contaminated items)

Containerize Waste
(Seal in a compatible, labeled container)

Store Safely
(Designated satellite accumulation area)

Schedule Waste Pickup
(Contact EHS)

Transport to Central Facility

Final Disposal via Incineration
(Afterburner and scrubber equipped)
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Disposal Workflow for 2-Amino-4-nitrobenzonitrile.

Emergency Procedures: Spill Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Evacuate and Ventilate:

Immediately evacuate all non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don Personal Protective Equipment (PPE):

Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

For larger spills, a NIOSH-approved respirator may be necessary.

Contain the Spill:

Prevent the spilled solid from spreading or entering drains.

Collect the Spilled Material:

Carefully sweep or shovel the solid material into a suitable, sealable container for

disposal.[2]

Avoid creating dust during the cleanup process.[2]

Decontaminate the Area:

Wipe down the spill area with a suitable solvent (e.g., soap and water), collecting the

cleaning materials as hazardous waste.

Dispose of Cleanup Materials:

Place all contaminated materials, including gloves and wipes, into the hazardous waste

container with the spilled chemical.
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Seal and label the container as described in the disposal procedure.

Spill Occurs

Evacuate Area & Increase Ventilation

Don Appropriate PPE

Contain the Spill

Carefully Sweep/Shovel Solid
(Avoid creating dust)

Place in Labeled Hazardous Waste Container

Decontaminate Spill Area

Dispose of all Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Emergency Spill Response for 2-Amino-4-nitrobenzonitrile.
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Experimental Protocols for Disposal
No in-laboratory experimental protocols for the neutralization or chemical degradation of 2-
Amino-4-nitrobenzonitrile are recommended.

The chemical structure of 2-Amino-4-nitrobenzonitrile presents significant risks for in-lab

treatment. The nitrile group can potentially release toxic cyanide gas if treated with acids.

Aromatic nitro compounds can be unstable and may have explosive potential, especially when

mixed with reducing agents. Therefore, the only approved and safe method of disposal is

through professional incineration, which ensures complete destruction of the hazardous

compound in a controlled environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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